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Compound of Interest

Compound Name: Cenicriviroc mesylate

Cat. No.: B1663809 Get Quote

Essential guidelines for the safe handling and disposal of Cenicriviroc mesylate in a research

environment, ensuring operational safety and regulatory compliance.

For researchers and scientists in the fast-paced world of drug development, adherence to

proper laboratory safety and chemical handling protocols is paramount. This guide provides

detailed, step-by-step procedures for the proper disposal of Cenicriviroc mesylate, a dual

CCR2 and CCR5 antagonist. While Cenicriviroc mesylate is not classified as a hazardous

substance according to the Globally Harmonized System (GHS), responsible disposal is crucial

to maintain a safe laboratory environment and to ensure compliance with environmental

regulations.[1][2]

Chemical and Physical Properties
A summary of the key physical and chemical properties of Cenicriviroc mesylate is provided

below. This information is essential for understanding its behavior and potential environmental

impact.
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Property Value

Appearance Solid[1]

Melting/Freezing Point 145.5-147.5°C[1]

Water Solubility No data available[1]

Flammability Product is not flammable[2]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0[2]

HMIS-ratings Health: 0, Fire: 0, Reactivity: 0[2]

Water Hazard Class 1 (Slightly hazardous for water)[2]

Experimental Protocols: Disposal Procedures
The following protocols outline the recommended procedures for the disposal of Cenicriviroc
mesylate in a laboratory setting. These steps are designed to minimize risk and ensure

compliance with general laboratory waste guidelines.

Step 1: Waste Identification and Segregation

Initial Assessment: Determine the form of the Cenicriviroc mesylate waste (e.g., pure

compound, solutions, contaminated labware).

Segregation: Although not classified as hazardous, it is good practice to segregate

Cenicriviroc mesylate waste from other chemical waste streams to avoid accidental mixing

with incompatible substances.

Step 2: Unused or Expired Cenicriviroc Mesylate (Solid Form)

Containerization: Place the solid Cenicriviroc mesylate waste in a clearly labeled, sealed

container. The original container is ideal if it is intact and can be securely closed.

Labeling: Label the container as "Cenicriviroc Mesylate for Disposal." Include the quantity

and date of accumulation.
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Disposal: Arrange for disposal through your institution's chemical waste management

program. Follow their specific procedures for non-hazardous chemical waste.

Step 3: Cenicriviroc Mesylate Solutions

Aqueous Solutions: Given its "slightly hazardous for water" classification, avoid disposing of

large quantities of Cenicriviroc mesylate solutions down the drain.[2] Collect aqueous

solutions in a designated, sealed, and clearly labeled waste container.

Organic Solvent Solutions: If Cenicriviroc mesylate is dissolved in a hazardous solvent, the

entire solution must be treated as hazardous waste. Dispose of it according to your

institution's guidelines for the specific solvent used.

Labeling: Label the waste container with the full chemical names of all components,

including solvents and their approximate concentrations.

Step 4: Contaminated Labware and Personal Protective Equipment (PPE)

Solid Waste: Dispose of contaminated items such as gloves, weighing papers, and pipette

tips in a designated solid chemical waste container.

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a

designated sharps container for hazardous waste.

Decontamination: Glassware that has come into contact with Cenicriviroc mesylate should

be rinsed with an appropriate solvent (e.g., ethanol or acetone) before washing. The rinsate

should be collected and disposed of as chemical waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cenicriviroc mesylate.
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Caption: Disposal workflow for Cenicriviroc mesylate.

Regulatory Compliance
While Cenicriviroc mesylate is not classified as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA), all disposal activities must adhere to local, state, and

federal regulations.[1] It is the responsibility of the researcher to be aware of and comply with

their institution's specific waste management policies. This substance is not found on the P or

U lists of hazardous wastes.[3][4][5][6]

By following these guidelines, researchers can ensure the safe and responsible disposal of

Cenicriviroc mesylate, contributing to a secure and compliant laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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